Cas no 20781-20-8 ((2,4-Dimethoxyphenyl)methanamine)

• Product Name: (2,4-Dimethoxyphenyl)methanamine
• CAS No: 20781-20-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00052393
• CID: 51650
• PubChem ID: 597250
• Update Time: 2025-05-20

(2,4-Dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethoxyphenyl)methanamine
• 2,4-Dimethoxybenzylamine
• 1-(2,4-Dimethoxyphenyl)methanamine
• 2,4-BIPYRIDINE-6-CARBOXYLIC ACID
• 2,4-dimethoxy-benzylamine

• MDL： MFCD00052393
• Inchi： 1S/C9H13NO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,6,10H2,1-2H3
• InChI Key： QOWBXWFYRXSBAS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CN)OC

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u6db2\u4f53","dst":"colorless liquid "},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.113 g/mL at 25 °C(lit.)
• Boiling Point: 143°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.549(lit.)
• PSA: 44.48000
• LogP: 1.86280
• Sensitiveness: Air Sensitive

(2,4-Dimethoxyphenyl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：DP4430000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2,4-Dimethoxyphenyl)methanamine

Exploring (2,4-Dimethoxyphenyl)methanamine (CAS 20781-20-8): Properties, Applications, and Market Insights

(2,4-Dimethoxyphenyl)methanamine, with the CAS number 20781-20-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 2,4-dimethoxybenzylamine, is characterized by its unique molecular structure, featuring a benzylamine core substituted with two methoxy groups at the 2 and 4 positions. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical properties of (2,4-Dimethoxyphenyl)methanamine include a molecular formula of C9H13NO2 and a molecular weight of 167.21 g/mol. The presence of the methoxy groups enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Researchers often utilize this compound for its ability to act as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemicals.

One of the most notable applications of (2,4-Dimethoxyphenyl)methanamine is in the field of medicinal chemistry. Its structural motif is frequently incorporated into compounds designed for central nervous system (CNS) targeting, owing to its ability to cross the blood-brain barrier. Recent studies have explored its potential in the development of neuroprotective agents and antidepressants, aligning with the growing demand for innovative treatments for neurological disorders.

In addition to its pharmaceutical applications, 2,4-dimethoxybenzylamine is also employed in the synthesis of flavors and fragrances. The methoxy groups contribute to its aromatic profile, making it a useful precursor in the creation of complex scent molecules. This application is particularly relevant in the cosmetics and food industries, where there is a continuous search for novel and sustainable ingredients.

The market for (2,4-Dimethoxyphenyl)methanamine is influenced by several factors, including advancements in synthetic methodologies and the increasing demand for high-purity chemical intermediates. Suppliers and manufacturers are focusing on optimizing production processes to meet the stringent quality standards required by the pharmaceutical sector. Additionally, the rise of green chemistry initiatives has prompted the exploration of eco-friendly synthesis routes for this compound.

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In summary, (2,4-Dimethoxyphenyl)methanamine (CAS 20781-20-8) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and fragrance industries. Its unique chemical properties and versatility make it a valuable asset in synthetic chemistry. As research continues to uncover new potential uses, the demand for this compound is expected to grow, further solidifying its importance in the chemical and life sciences sectors.